Cas no 5810-18-4 (Undecanoic acid,11-cyano-)

• Product Name: Undecanoic acid,11-cyano-
• CAS No: 5810-18-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• MDL: MFCD00002731
• CID: 375824
• PubChem ID: 79879
• Update Time: 2025-04-19

Undecanoic acid,11-cyano- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,11-cyano-
• 11-CYANO-1-UNDECANOIC ACID
• 11-cyanoundecanoic acid
• 11-cyano-undecanoic acid
• 11-Cyan-undecan-carbonsaeure
• 11-Cyan-undecansaeure
• Undecanoic acid,11-cyano
• 2-tert-butylpyrimidin-4-ol
• DTXSID40206827
• FD10458
• Q27254509
• Undecanoic acid, 11-cyano-
• NSC-59854
• 2B6O27O3HO
• YKHZGLKQBYTRHO-UHFFFAOYSA-N
• MFCD00002731
• SY292788
• BS-51303
• SCHEMBL609292
• NSC 59854
• UNII-2B6O27O3HO
• NS00033862
• AKOS024263969
• 11-Cyanoundecanoic acid, 97%
• FT-0607213
• 11-CYANO-1-UNDECANOICACID
• NSC59854
• EINECS 227-373-4
• 5810-18-4
• DTXCID70129318

• MDL： MFCD00002731
• Inchi： 1S/C12H21NO2/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h1-10H2,(H,14,15)
• InChI Key： YKHZGLKQBYTRHO-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC#N)=O

Computed Properties

• Exact Mass: 211.15700
• Monoisotopic Mass: 211.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• Density: 0.984
• Melting Point: 56 - 58ºC
• Boiling Point: 381.7 °C at 760 mmHg
• Flash Point: 184.7 °C
• Refractive Index: 1.463
• PSA: 61.09000
• LogP: 3.49558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids